2-{[5-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}methyl)-4,5-dihydro-3-isoxazolyl]carbonyl}-N-phenyl-1-hydrazinecarboxamide

• IUPAC Name: 1-[[5-[[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]methyl]-4,5-dihydro-1,2-oxazole-3-carbonyl]amino]-3-phenylurea
• InChI: InChI=1S/C18H16ClF3N6O3/c19-13-6-10(18(20,21)22)8-23-15(13)24-9-12-7-14(28-31-12)16(29)26-27-17(30)25-11-4-2-1-3-5-11/h1-6,8,12H,7,9H2,(H,23,24)(H,26,29)(H2,25,27,30)
• InChI Key: RHRYCMJGGYHPSR-UHFFFAOYSA-N
• Canonical SMILES: C1C(ON=C1C(=O)NNC(=O)NC2=CC=CC=C2)CNC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C18H16ClF3N6O3
• Molecular Weight: 456.8 g/mol
• CAS No.: 338399-32-9

Description

2-{[5-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}methyl)-4,5-dihydro-3-isoxazolyl]carbonyl}-N-phenyl-1-hydrazinecarboxamide is a useful research compound. Its molecular formula is C18H16ClF3N6O3 and its molecular weight is 456.81. The purity is usually 95%.
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Scientific Research Applications

Antitubercular Activity

A study discussed the modification of isoniazid (INH) structure and its derivatives for antitubercular activity. It highlighted that certain hydrazinecarboxamides showed significant activity against INH-resistant non-tuberculous mycobacteria, suggesting potential pathways for designing new anti-TB compounds (Asif, 2014).

Food Toxicants

Another study examined the formation of 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) in foods and its implications. This research emphasizes the complex interplay between different chemical reactions in food processing, including the Maillard reaction and lipid oxidation, hinting at the broad relevance of chemical investigations in understanding food safety and health impacts (Zamora & Hidalgo, 2015).

Synthetic Chemistry Insights

The unexpected results in the synthesis of polyfunctional heteroaromatics, where new rearrangements were discovered, shed light on the challenges and opportunities in chemical synthesis. Such findings underscore the importance of rigorous analysis and verification in chemical research, which could be relevant for exploring the synthesis pathways of complex compounds like the one (Moustafa et al., 2017).

Chemical Analysis Techniques

The review on the analysis of PhIP and its metabolites illustrates the critical role of advanced analytical techniques in studying the biological effects and exposure to chemical compounds. It highlights the necessity for sensitive and selective analytical methods, which could be applicable for research into the chemical and its biological impacts (Teunissen et al., 2010).